Cas no 957023-35-7 (3-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE)

• Product Name: 3-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• CAS No: 957023-35-7
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 844691
• PubChem ID: 7131532
• Update Time: 2025-04-19

3-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• MLS001173080
• J-510567
• EN300-15290
• cid_7131532
• CS-0235111
• 957023-35-7
• CHEMBL1415691
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-4-pyrazolecarboxaldehyde
• 3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazole-4-carboxaldehyde
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-pyrazole-4-carbaldehyde
• SMR000596057
• HMS2890B13
• AKOS009042925
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methylpyrazole-4-carbaldehyde
• Z125273046
• BDBM73016
• 3-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• G40967

• MDL： MFCD07687987
• Inchi： 1S/C14H14N2O3/c1-16-8-11(9-17)14(15-16)10-3-4-12-13(7-10)19-6-2-5-18-12/h3-4,7-9H,2,5-6H2,1H3
• InChI Key： IAIWVFLYNWXZRG-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=CC(C3C(C=O)=CN(C)N=3)=CC1=2

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.4Ų